Cas no 1185503-00-7 (Fosaprepitant Impurity 46)

• Product Name: Fosaprepitant Impurity 46
• CAS No: 1185503-00-7
• MF: C₂₃H₂₂F₇N₄O₆P
• MW: 614.406570911407
• CID: 6638345
• Update Time: 2024-01-16

Fosaprepitant Impurity 46 Chemical and Physical Properties

Names and Identifiers

• Fosaprepitant diMegluMine Impurity 2
• (3-(((2S,3R)-2-((R)-1-(3,5-bis(Trifluoromethyl)phenyl)ethoxy)-3-(4-fluorophenyl)morpholino)methyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl)phosphonic Acid
• Phosphonic acid, P-[3-[[(2S,3R)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-(4-fluorophenyl)-4-morpholinyl]methyl]-2,5-dihydro-5-oxo-1H-1,2,4-triazol-1-yl]-
• Fosaprepitant Impurity 46

• Inchi： 1S/C23H22F7N4O6P/c1-12(14-8-15(22(25,26)27)10-16(9-14)23(28,29)30)40-20-19(13-2-4-17(24)5-3-13)33(6-7-39-20)11-18-31-21(35)34(32-18)41(36,37)38/h2-5,8-10,12,19-20H,6-7,11H2,1H3,(H,31,32,35)(H2,36,37,38)/t12-,19-,20+/m1/s1
• InChI Key： BARDROPHSZEBKC-BYYRLHKVSA-N
• SMILES： P(N1C(=O)N=C(CN2CCO[C@@H](O[C@@H](C3=CC(C(F)(F)F)=CC(C(F)(F)F)=C3)C)[C@H]2C2=CC=C(F)C=C2)N1)(=O)(O)O

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• pka: 2.45±0.20(Predicted)